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Compound of Interest

Compound Name: GSK2850163 (S enantiomer)

Cat. No.: B1150388 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK2850163 is a potent and selective inhibitor of the kinase and endoribonuclease (RNase)

activities of inositol-requiring enzyme-1 alpha (IRE1α), a key transducer in the unfolded protein

response (UPR). The S enantiomer of GSK2850163 is considered the inactive enantiomer and

serves as an essential negative control in experimental settings to ensure that any observed

biological effects are specific to the inhibition of IRE1α by the active (R) enantiomer.[1][2][3][4]

[5] Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

stock solutions of GSK2850163 (S enantiomer).

Physicochemical and Solubility Data

While specific quantitative solubility data for the S-enantiomer is not readily available in peer-

reviewed literature, it shares the same molecular formula and weight as the active (R)-

enantiomer. Therefore, the solubility properties are expected to be very similar. The data

presented below is for the active GSK2850163 and should serve as a close approximation for

the S enantiomer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1150388?utm_src=pdf-interest
https://file.medchemexpress.eu/batch_PDF/HY-U00459A/GSK2850163-S-enantiomer-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/GSK2850163_S_enantiomer.html?locale=de-DE
https://www.benchchem.com/pdf/Comparative_Analysis_of_GSK2850163_and_Its_Inactive_Enantiomer_An_Inhibitor_of_the_IRE1_Pathway.pdf
https://www.medchemexpress.com/GSK2850163_S_enantiomer.html
https://www.targetmol.cn/compound/2121989-91-9-p1
https://www.benchchem.com/product/b1150388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₄H₂₉Cl₂N₃O [1]

Molecular Weight 446.41 g/mol [1][6]

Appearance Oil [6]

Solubility in DMSO ≥ 67.5 mg/mL (≥ 151.21 mM) [6]

Solubility in Ethanol ≥ 50 mg/mL (≥ 112.00 mM) [6]

Storage (Pure Form)
-20°C for 3 years, 4°C for 2

years
[6]

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
[6]

Note: The use of newly opened, hygroscopic DMSO is recommended as it can significantly

impact the solubility of the product.[6] Ultrasonic treatment may be necessary to fully dissolve

the compound.[6]

Experimental Protocols
1. Materials and Equipment

GSK2850163 (S enantiomer) powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7%

Anhydrous Ethanol, ≥99.5%

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Pipettes and sterile, filter-barrier pipette tips
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

Handle GSK2850163 (S enantiomer) in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE to avoid skin and eye contact.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

3. Preparation of a 10 mM DMSO Stock Solution

This protocol is for the preparation of 1 mL of a 10 mM stock solution of GSK2850163 (S
enantiomer) in DMSO.

Calculate the required mass:

Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 1 mL x 446.41 g/mol = 4.46 mg

Weigh the compound:

Carefully weigh 4.46 mg of GSK2850163 (S enantiomer) powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Add solvent:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the compound.

Dissolve the compound:

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

If necessary, use an ultrasonic bath for a few minutes to aid dissolution.[6]

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[6]

Stock Solution Preparation Table (for different volumes and concentrations)

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.446 mg 2.23 mg 4.46 mg

5 mM 2.23 mg 11.16 mg 22.32 mg

10 mM 4.46 mg 22.32 mg 44.64 mg

50 mM 22.32 mg 111.60 mg 223.20 mg

Diagrams
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Workflow for Preparing GSK2850163 (S enantiomer) Stock Solution
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Caption: Workflow for preparing GSK2850163 (S enantiomer) stock solution.
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IRE1α Signaling Pathway and the Role of GSK2850163 Enantiomers
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Caption: IRE1α pathway and the role of GSK2850163 enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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